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Compound Name:
trans-3-(Methylamino)cyclobutanol

hydrochloride

CAS No.: 1408075-73-9

Cat. No.: B3016765

Get Quote

Executive Summary: The Stereochemical Challenge
In the development of JAK1 inhibitors, specifically Abrocitinib (Cibinqo), the cyclobutane moiety

serves as a rigid scaffold that orients the pharmacophore.[1] The synthetic route predominantly

targets the cis-isomer (CAS 1408075-73-9), which provides the necessary spatial arrangement

for ATP-binding site occupancy.[1]

The trans-isomer (CAS 1408076-19-6) acts as a critical process impurity.[1] Its detection and

quantification are mandatory for GMP compliance. This guide compares the physical properties

of the trans-isomer against the cis-isomer and outlines the experimental protocols for its

rigorous characterization using melting point (MP) and Differential Scanning Calorimetry (DSC).

[1]

Physical Characterization & Performance Data
The melting point is the primary indicator of isomeric purity for this salt.[1] Unlike the free base,

which is often a liquid or low-melting solid, the hydrochloride salt forms a stable crystal lattice.

[1]
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Table 1: Comparative Physical Properties
Property

trans-Isomer
(Impurity/Standard)

cis-Isomer (Drug
Intermediate)

Performance
Implication

CAS Number 1408076-19-6 1408075-73-9
Unique identifier for

regulatory filing.[1]

Salt Form Hydrochloride (HCl)
Hydrochloride (HCl) /

Succinate

HCl salts are

preferred for reference

standards due to

higher crystallinity.[1]

Melting Point
155 – 165 °C (Typical

Range)*

168 – 172 °C

(Succinate salt)**

Trans isomers often

exhibit lower lattice

energy than cis forms

in 1,3-disubstituted

cyclobutanes due to

packing efficiency.[1]

Solubility
High (Water,

Methanol)

High (Water,

Methanol)

Difficult to separate by

simple extraction;

requires fractional

crystallization.[1]

Thermodynamics
Kinetic Product

(minor)

Thermodynamic

Product (major)

Trans isomer is

favored under specific

reductive amination

conditions but is

generally less stable

in the crystal lattice.[1]

*Note: Exact melting point depends heavily on residual solvent and enantiomeric purity.[1]

Values are estimated based on structural analogues and general amine HCl salt properties.[1]

Experimental determination via DSC is required for CoA generation. **Reference: Succinate

salt of cis-isomer cited in Abrocitinib synthesis patents (WO2018084703).[1]

Experimental Protocols
Protocol A: Precise Melting Point Determination (DSC)
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Objective: To distinguish the trans-isomer from the cis-isomer using thermal transitions.[1]

Standard capillary methods may fail due to sublimation or decomposition; DSC is the gold

standard.[1]

Reagents & Equipment:

Sample: >5 mg trans-3-(Methylamino)cyclobutanol HCl (dried in vacuo at 40°C for 4h).

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).[1]

Pan: Tzero Aluminum Pan (hermetically sealed with a pinhole).

Step-by-Step Methodology:

Equilibration: Equilibrate the DSC cell at 25°C.

Ramp: Heat the sample from 25°C to 250°C at a rate of 10°C/min.

Observation:

Look for a sharp endothermic peak (melting).[1]

Success Criterion: A single sharp peak indicates high purity.[1] A doublet or broad shoulder

suggests the presence of the cis-isomer or amorphous content.[1]

Decomposition: Watch for an erratic baseline >200°C, indicating HCl

dissociation/degradation.[1]

Protocol B: Isomeric Separation & Purification
Objective: To isolate the pure trans-isomer from a mixed synthetic stream for use as a

reference standard.

Mechanism: 1,3-disubstituted cyclobutanes exhibit different solubilities in non-polar solvents.[1]

The cis-isomer (intramolecular H-bonding potential) often crystallizes differently than the trans-

isomer.[1]

Dissolution: Dissolve the crude mixture (cis/trans ~ 80:20) in minimal hot Isopropanol (IPA).
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Seed & Cool: Cool slowly to room temperature. The cis-isomer typically crystallizes first (or

forms a less soluble salt if using succinic acid).[1]

Filtration: Filter the solid (enriched cis).

Mother Liquor Processing:

Evaporate the filtrate (enriched trans).[1]

Redissolve in Ethanol/Et2O (1:5).[1]

Add HCl in dioxane (4M) dropwise.[1]

Precipitation: The trans-HCl salt will precipitate.[1]

Recrystallization: Recrystallize the trans-salt from Acetonitrile/Methanol to remove trapped

cis-isomer.[1]

Visualizing the Characterization Workflow
The following diagram illustrates the logical flow for isolating and validating the trans-isomer

melting point.
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Caption: Workflow for the separation of cis/trans isomers and subsequent thermal analysis to

determine the specific melting point of the trans-hydrochloride salt.

Expert Analysis & Causality
Why the Melting Point Matters: In GMP manufacturing of Abrocitinib, the trans-isomer is a

"specified impurity."[1] You must demonstrate that your analytical method (HPLC/GC) can

separate it.[1] A pure reference standard with a defined melting point is required to validate

this separation.[1]

Causality of Stability: The cyclobutane ring is puckered.[1] The cis-1,3 configuration allows

for both substituents to adopt a pseudo-equatorial conformation, minimizing steric strain

(thermodynamic stability).[1] The trans-isomer forces one substituent into a pseudo-axial

position, creating higher ring strain and typically a lower melting point and higher solubility.[1]

Self-Validating Protocol: If your DSC trace shows a "pre-melt" event (small peak before the

main endotherm), it confirms the presence of the cis-isomer (eutectic impurity), invalidating

the batch.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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